![molecular formula C15H13ClN2 B6261611 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile CAS No. 252956-41-5](/img/no-structure.png)
4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile
Overview
Description
4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile, also known as 4-CAMB, is a synthetic derivative of benzonitrile, an organic compound with a wide range of applications in the laboratory. The 4-CAMB molecule is composed of a benzonitrile ring with a chlorine atom and a methyl group attached to it. 4-CAMB has been studied for its potential uses in scientific research, as it has been found to possess a number of useful properties.
Scientific Research Applications
4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile has a number of potential applications in scientific research. It has been used as a substrate for the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. This compound has also been used as a substrate for the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. This compound has also been studied for its potential to inhibit the enzyme tyrosinase, which is involved in the production of melanin.
Mechanism of Action
The exact mechanism of action of 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile is not yet fully understood. However, it is believed that the molecule binds to the active site of the enzyme it is targeting, thus preventing the enzyme from performing its normal function. In the case of monoamine oxidase, this binding inhibits the enzyme’s ability to break down neurotransmitters, leading to an increase in their levels in the brain. In the case of acetylcholinesterase, this compound binding inhibits the enzyme’s ability to break down acetylcholine, leading to an increase in its levels in the brain. In the case of tyrosinase, this compound binding inhibits the enzyme’s ability to produce melanin, leading to a decrease in its levels in the skin.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific enzyme it is targeting. In the case of monoamine oxidase, this compound binding leads to an increase in the levels of neurotransmitters such as serotonin and dopamine, which can lead to an antidepressant effect. In the case of acetylcholinesterase, this compound binding leads to an increase in the levels of acetylcholine, which can lead to improved memory and learning. In the case of tyrosinase, this compound binding leads to a decrease in the levels of melanin, which can lead to a lightening of the skin.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile in laboratory experiments is that it is relatively easy to synthesize, and it has a wide range of potential applications. However, there are some limitations to consider. For example, this compound is not very stable, and it can degrade over time. Additionally, this compound can be toxic at high concentrations, so it should be handled with care.
Future Directions
Given the potential applications of 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile, there are a number of possible future directions for research. One possible direction is to investigate the effects of this compound on other enzymes, such as those involved in the metabolism of hormones and other neurotransmitters. Additionally, further research could be done into the potential toxicity of this compound and how to safely handle and use the compound in laboratory experiments. Finally, further research could be done into the potential therapeutic applications of this compound, such as its use in the treatment of depression, anxiety, and other mental health disorders.
Synthesis Methods
The synthesis of 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile is relatively straightforward, and can be achieved through a few different methods. The most common method involves the reaction of 4-chlorobenzonitrile with methyl amine in the presence of a base, such as sodium hydroxide. This reaction occurs at room temperature, and yields this compound as the main product. Other methods include the reaction of 4-chlorobenzonitrile with an amine in the presence of a catalyst, or the reaction of 4-chlorobenzonitrile with an alkyl halide in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile involves the reaction of 4-chlorobenzylamine with benzyl cyanide in the presence of a suitable catalyst to yield the desired product.", "Starting Materials": [ "4-chlorobenzylamine", "benzyl cyanide", "catalyst" ], "Reaction": [ "Step 1: Dissolve 4-chlorobenzylamine and benzyl cyanide in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to yield the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain the pure 4-({[(4-chlorophenyl)methyl]amino}methyl)benzonitrile." ] } | |
CAS RN |
252956-41-5 |
Molecular Formula |
C15H13ClN2 |
Molecular Weight |
256.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
